molecular formula C17H15NO B8653410 (3-Benzyl-1H-indol-1-yl)acetaldehyde CAS No. 143833-01-6

(3-Benzyl-1H-indol-1-yl)acetaldehyde

Cat. No.: B8653410
CAS No.: 143833-01-6
M. Wt: 249.31 g/mol
InChI Key: ZQEFVJUTYAHCDY-UHFFFAOYSA-N
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Description

(3-Benzyl-1H-indol-1-yl)acetaldehyde is a substituted indole derivative characterized by a benzyl group at the 3-position of the indole ring and an acetaldehyde moiety at the 1-position. Indole derivatives are widely studied due to their diverse biological activities, including antioxidant, anti-inflammatory, and enzyme-inhibitory properties .

Properties

CAS No.

143833-01-6

Molecular Formula

C17H15NO

Molecular Weight

249.31 g/mol

IUPAC Name

2-(3-benzylindol-1-yl)acetaldehyde

InChI

InChI=1S/C17H15NO/c19-11-10-18-13-15(12-14-6-2-1-3-7-14)16-8-4-5-9-17(16)18/h1-9,11,13H,10,12H2

InChI Key

ZQEFVJUTYAHCDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=CN(C3=CC=CC=C32)CC=O

Origin of Product

United States

Comparison with Similar Compounds

2-(1H-Indol-3-yl)acetaldehyde

  • Structure : Lacks the benzyl group at the 3-position; features an unsubstituted indole ring with an acetaldehyde chain.
  • Molecular Weight : ~159.18 g/mol (estimated).
  • Applications : Serves as a precursor for synthesizing indole alkaloids and bioactive molecules .
  • Key Difference : Absence of the benzyl group reduces steric hindrance and lipophilicity compared to (3-Benzyl-1H-indol-1-yl)acetaldehyde.

2-(6-Methyl-1H-indol-3-yl)acetic Acid (CAS 52531-20-1)

  • Structure : Contains a methyl group at the 6-position and an acetic acid moiety instead of acetaldehyde.
  • Molecular Weight : 189.21 g/mol .
  • Applications : Used in pharmaceutical research; its carboxyl group enables salt formation or conjugation.
  • Key Difference : The carboxylic acid group enhances water solubility but reduces reactivity compared to the aldehyde group in the target compound.

(R)-3-(1-Benzyl-1H-indol-3-yl)-butanal

  • Structure : Features a benzyl group at the 1-position (vs. 3-position in the target compound) and a butanal chain.
  • Synthesis: Prepared via enantioselective organocatalysis using crotonaldehyde and phase-transfer conditions .
  • Key Difference : The longer aliphatic chain (butanal vs. acetaldehyde) may influence binding affinity in biological systems.

Physicochemical Properties

Compound Molecular Weight (g/mol) Reactive Group Lipophilicity Synthetic Method
(3-Benzyl-1H-indol-1-yl)acetaldehyde ~265.3 (estimated) Aldehyde High Phase-transfer catalysis (inferred)
2-(1H-Indol-3-yl)acetaldehyde ~159.18 Aldehyde Moderate Not specified
2-(6-Methyl-1H-indol-3-yl)acetic Acid 189.21 Carboxylic Acid Low Not specified
(R)-3-(1-Benzyl-1H-indol-3-yl)-butanal ~293.4 Aldehyde High Organocatalytic alkylation

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